3-chloro-N-(2-(3-(thiophen-2-ylmethyl)ureido)phenyl)benzamide

• IUPAC Name: 3-chloro-N-[2-(thiophen-2-ylmethylcarbamoylamino)phenyl]benzamide
• InChI: InChI=1S/C19H16ClN3O2S/c20-14-6-3-5-13(11-14)18(24)22-16-8-1-2-9-17(16)23-19(25)21-12-15-7-4-10-26-15/h1-11H,12H2,(H,22,24)(H2,21,23,25)
• InChI Key: YFCFVYGCXIQOFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC(=CC=C2)Cl)NC(=O)NCC3=CC=CS3
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol
• CAS No.: 1202990-81-5

Description

3-chloro-N-(2-(3-(thiophen-2-ylmethyl)ureido)phenyl)benzamide is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.87. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

Thiophene derivatives, including those similar to "3-chloro-N-(2-(3-(thiophen-2-ylmethyl)ureido)phenyl)benzamide," have been synthesized for the exploration of their chemical properties and potential applications. For example, studies on the synthesis of new thieno[2,3-d]pyrimidine derivatives highlight the reactivity of thiophene compounds with various reagents to afford a range of derivatives, suggesting a broad area of synthetic exploration for compounds with similar structural motifs (Abdelrazek, Mohamed, & Elsayed, 2008).

Antipathogenic Activity

Research into thiourea derivatives, closely related in structure to benzamide compounds, has shown significant anti-pathogenic activity, especially against bacterial strains capable of forming biofilms. This suggests potential applications of similar compounds in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Heterocyclic Chemistry

The exploration of heterocyclic skeletons by reacting benzimidoyl chlorides with thioamides demonstrates the versatility of compounds with benzamide and thiophene components in synthesizing a variety of heterocyclic compounds, suggesting a rich field of research in heterocyclic chemistry and the synthesis of novel molecules (Fathalla & Pazdera, 2002).

Antimicrobial and Anticancer Evaluation

Compounds derived from benzo[b]thiophene have been synthesized and evaluated for antimicrobial and anticancer activities, indicating the potential biomedical applications of thiophene and benzamide derivatives in developing new therapeutic agents (Kumara et al., 2009).